Cas no 1805550-03-1 (4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805550-03-1
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4896919
• Update Time: 2025-07-23

4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H6F5NO2/c1-17-7-4(8(10)11)2-6(9(12,13)14)15-5(7)3-16/h2-3,8H,1H3
• InChI Key： IKTFTJRFCIJGJX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC(C=O)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Recent Advances in the Study of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805550-03-1)

4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805550-03-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various diseases.

The structural features of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde make it a versatile building block for the synthesis of heterocyclic compounds. Its electron-withdrawing groups enhance reactivity, facilitating the formation of complex molecular architectures. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, have been investigated to achieve these goals.

In the pharmaceutical sector, derivatives of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde have been evaluated for their biological activities. Preliminary studies suggest that these compounds exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs demonstrated nanomolar affinity for cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. These findings highlight the compound's potential as a scaffold for designing new anti-inflammatory agents.

Agrochemical applications of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde have also been explored. Its fluorinated structure contributes to enhanced lipophilicity and membrane permeability, making it an attractive candidate for pesticide development. Recent field trials have shown that derivatives of this compound exhibit strong herbicidal activity against resistant weed species, with minimal toxicity to non-target organisms. These properties position it as a potential lead compound for next-generation agrochemicals.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have revealed that the trifluoromethyl group plays a crucial role in binding affinity, primarily through hydrophobic interactions and halogen bonding. These computational findings complement experimental data and guide the rational design of more potent derivatives.

Despite these advancements, challenges remain in the large-scale production and application of 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde. Issues such as regioselectivity in further functionalization and stability under physiological conditions require additional investigation. Ongoing research aims to address these limitations through innovative synthetic strategies and formulation technologies.

In conclusion, 4-(Difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805550-03-1) represents a valuable chemical entity with diverse applications in medicinal chemistry and agrochemical development. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and molecular interactions. Future research directions may focus on exploring its potential in other therapeutic areas and optimizing its physicochemical properties for enhanced bioavailability and efficacy.